Cas no 628-94-4 (Adipamide)

• Product Name: Adipamide
• CAS No: 628-94-4
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• MDL: MFCD00008045
• CID: 82833
• PubChem ID: 87561843
• Update Time: 2025-04-18

Adipamide Chemical and Physical Properties

Names and Identifiers

• Adipamide
• hexanediamide
• 1,4-Butanedicarboxamide
• Adipic acid amide
• adipic acid bisamide
• Adipic acid diamide
• Adipic diamide
• Adipinsaeurediamid
• CCRIS 5883
• HSDB 5510
• 1,2-ethylenebisacetamide
• 40DRU033OW
• GVNWZKBFMFUVNX-UHFFFAOYSA-N
• butane-1,4-dicarboxamide
• Hexanedioic diamide
• Adipamide, 98%
• DSSTox_CID_32
• hexanedoic acid, diamide
• WLN: ZV4VZ
• DSSTox_RID_75331
• DSSTox_GSID_20032
• KSC353A3B
• GVNWZKBFMFUVNX-UHFFFAOYSA-
• AI3-15470
• FT-0621913
• LMFA08010017
• AS-11061
• CHEMBL1416640
• DTXSID4020032
• 1,6-hexanediamide
• SY049378
• CS-0149939
• NSC7623
• NCI-C02095
• 4-02-00-01972 (Beilstein Handbook Reference)
• MFCD00008045
• NCGC00091227-01
• A0160
• D4733C63-3C78-4F1E-B531-6C2C98EC3F28
• DTXCID7032
• Q4115289
• NS00020323
• NCGC00091227-02
• W18552
• 9EE
• UNII-40DRU033OW
• AdipinsA currencyurediamid
• BRN 1762331
• AKOS000269049
• SCHEMBL125606
• EINECS 211-062-5
• CAS-628-94-4
• CHEBI:165524
• 628-94-4
• A868323
• NCGC00257901-01
• InChI=1/C6H12N2O2/c7-5(9)3-1-2-4-6(8)10/h1-4H2,(H2,7,9)(H2,8,10)
• NSC-7623
• ADIPAMIDE [HSDB]
• NSC 7623
• Tox21_200347
• DB-054320
• STL280450

• MDL： MFCD00008045
• Inchi： 1S/C6H12N2O2/c7-5(9)3-1-2-4-6(8)10/h1-4H2,(H2,7,9)(H2,8,10)
• InChI Key： GVNWZKBFMFUVNX-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(N)=O)N
• BRN： 1762331

Computed Properties

• Exact Mass: 144.09000
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -1.2
• Topological Polar Surface Area: 86.2

Experimental Properties

• Color/Form: White to nearly white crystalline powder
• Density: 1.116
• Melting Point: 222.0 to 232.0 deg-C
• Boiling Point: 262.78°C (rough estimate)
• Flash Point: 243.3±24.0 °C
• Refractive Index: 1.484
• Solubility: formic acid: soluble50mg/mL, clear, colorless to faintly yellow
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 86.18000
• LogP: 0.91800
• Solubility: Soluble in ethanol, slightly soluble in water, insoluble in ether

Adipamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：AU7800000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides